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Compound of Interest

Compound Name: 1-Bromo-1-methylicyclopropane

Cat. No.: B1340669

Essential Safety and Handling Guide for 1-
Bromo-1-methylcyclopropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Bromo-1-methylcyclopropane (CAS No. 50915-27-0).
Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Chemical Hazard and Information

1-Bromo-1-methylcyclopropane is a colorless, flammable liquid with a distinctive odor.[1] It is
recognized as a hazardous substance with the following primary classifications[2][3]:

Flammable Liquid: Highly flammable liquid and vapor (H225).[2][3][4]

Skin Irritant: Causes skin irritation (H315).[1][2][3][4]

Eye Irritant: Causes serious eye irritation (H319).[2][3][4]

Respiratory Irritant: May cause respiratory irritation (H335).[2][3][4]
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Property Value

CAS Number 50915-27-0

Molecular Formula CaH7Br

Molecular Weight 135.00 g/mol
Appearance Colorless liquid

Odor Distinctive odor
Solubility Limited solubility in water

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the required PPE for handling 1-Bromo-1-methylcyclopropane.
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PPE Category

Specification

Hand Protection

Wear heavy-duty nitrile gloves.[2] Butyl rubber
gloves are not recommended for use with
halogenated solvents.[5] Always inspect gloves

for signs of degradation or puncture before use.

Eye and Face Protection

Wear chemical safety goggles that conform to
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166. A face shield may be required for larger

guantities or when there is a splash hazard.

Skin and Body Protection

Wear a flame-retardant lab coat, long pants, and
closed-toe shoes. For operations with a higher
risk of splashing, consider a chemically resistant

apron or suit.

Respiratory Protection

All handling of 1-Bromo-1-methylcyclopropane
should be conducted in a certified chemical
fume hood to avoid inhalation of vapors. If a
fume hood is not available or in the case of a
large spill, a full-face respirator with an
appropriate organic vapor cartridge may be

necessary.

Handling and Storage

Proper handling and storage procedures are crucial to prevent accidents and maintain the

chemical's stability.

Handling:

+ Always handle 1-Bromo-1-methylcyclopropane within a well-ventilated area, preferably a

chemical fume hood.

¢ Use non-sparking tools and equipment to prevent ignition of flammable vapors.

e Ground and bond containers when transferring the material to prevent static discharge.
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e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in areas where the chemical is handled.

Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[6]

Keep containers tightly closed to prevent the escape of vapors.

Store in a designated flammable liquids cabinet.[6]

Segregate from incompatible materials.

Incompatible Materials

Strong oxidizing agents

Strong bases

Alkalis

Reducing agents

Combustible materials

Certain metals (e.g., aluminum)

Spill Management Protocol

In the event of a spill, a prompt and coordinated response is essential to mitigate hazards. The
following workflow outlines the necessary steps for managing a spill of 1-Bromo-1-
methylcyclopropane.
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Workflow for 1-Bromo-1-methylcyclopropane Spill Response

Immediate Actions

Alert Personnel & Supervisor

Evacuate Immediate Area

If safe to do so

Remove Ignition Sources

Aesess the Spill

Assess Spill Size & Risk

inor Major
\ 4 \/
Small & Manageable Spill Large or Unmanageable Spill
Cleanup Procedure (Small Spill) Emergency Response (Large Spill)

Don Appropriate PPE Call Emergency Services (911)

Contain Spill with Absorbent Dikes

Evacuate the Laboratory

Absorb with Activated Carbon or Spill Pads

Collect Absorbed Material into a Labeled Waste Container

Decontaminate Area with Soap and Water

Waste eisposal

Dispose of Waste as Halogenated Organic Waste

Click to download full resolution via product page

Caption: Logical workflow for responding to a 1-Bromo-1-methylcyclopropane spill.
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Detailed Spill Cleanup Steps:

e Evacuate and Secure: Immediately alert others in the vicinity and evacuate the area.
Remove all sources of ignition.[7]

e Ventilate: Ensure the area is well-ventilated, using fume hoods to draw vapors away from the
spill.[8]

o Containment: For a small spill, create a dike around the spill using an unreactive absorbent
material like spill pads or socks to prevent it from spreading.[9]

o Absorption: Cover the spill with an absorbent material. Activated carbon is recommended for
flammable liquids.[7]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a clearly labeled, sealable container for hazardous waste.[10]

o Decontamination: Clean the spill area with soap and water.[9]

o Disposal: The sealed container with the absorbed material must be disposed of as
halogenated organic waste.

First Aid Measures

In case of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Move the affected person to fresh air

immediately. If breathing is difficult, administer
Inhalation oxygen. If breathing has stopped, provide

artificial respiration. Seek immediate medical

attention.

Immediately flush the affected area with copious
_ amounts of water for at least 15 minutes.
Skin Contact ) )
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Disposal Plan

Proper disposal of 1-Bromo-1-methylcyclopropane and associated waste is imperative to
prevent environmental contamination and comply with regulations.

Waste Categorization and Collection:

+ Halogenated Organic Waste: All liquid waste containing 1-Bromo-1-methylcyclopropane
must be collected in a dedicated, properly labeled container for halogenated organic waste.
[6][10] Do not mix with non-halogenated waste.[6][11]

o Contaminated Solids: All materials used for spill cleanup (absorbent pads, activated carbon),
as well as contaminated gloves and other disposable lab supplies, must be collected in a
separate, labeled container for solid hazardous waste.[6]
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Disposal Procedure:

e Ensure all waste containers are tightly sealed and clearly labeled with "Hazardous Waste,"
the chemical name ("1-Bromo-1-methylcyclopropane”), and the associated hazards
(Flammabile, Irritant).

» Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials.

» Arrange for the disposal of the hazardous waste through a licensed and certified waste
disposal company. Follow all local, state, and federal regulations for the disposal of
hazardous materials. Incineration at a licensed hazardous waste facility is a common
disposal method for brominated organic compounds.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-1-bromo-1-methylcyclopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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